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Compound of Interest

Compound Name:
m-Anisidine, 4-((5-p-

tolylpentyl)oxy)-

CAS No.: 15382-79-3

Cat. No.: B1676042 Get Quote

Executive Summary & Core Identification
The search for the specific chemical string "m-Anisidine 4-((5-p-tolylpentyl)oxy)-" resolves to a

liquid crystal intermediate belonging to the class of alkoxy-substituted anilines.

Chemical Name: 3-Methoxy-4-[[5-(4-methylphenyl)pentyl]oxy]benzenamine

Common Name: m-Anisidine, 4-((5-p-tolylpentyl)oxy)-[1][2][3][4]

CAS Registry Number:15382-79-3[1][2][4]

Molecular Formula: C₁₉H₂₅NO₂[2][3][4][5]

Molecular Weight: 299.41 g/mol

This compound is a critical building block, often used in the synthesis of Schiff base liquid

crystals or azo dyes where the aniline moiety serves as the reactive center for diazotization or

condensation.

Structural Deconstruction & Logic
To ensure scientific integrity, we must validate the chemical name against its structure. The

name "m-Anisidine, 4-((5-p-tolylpentyl)oxy)-" is a derivative-based nomenclature.
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Nomenclature Analysis[6][7]
Parent Core:m-Anisidine (3-Methoxyaniline). In this parent structure, the amino group (-NH₂)

is at position 1, and the methoxy group (-OCH₃) is at position 3.

Substituent: The "4-((5-p-tolylpentyl)oxy)-" string indicates a substituent at the 4-position

relative to the aniline numbering.

Substituent Structure:

Oxy: An ether linkage (-O-).

Pentyl: A 5-carbon alkyl chain.

p-Tolyl: A 4-methylphenyl group attached to the end of the pentyl chain.

Connectivity: The substituent is attached to the 4-position of the benzene ring. This places

the large alkoxy chain para to the amino group (if we consider the steric bulk) or ortho to the

methoxy group.

Correction on Numbering: In 3-methoxyaniline, position 4 is adjacent to the methoxy group

(C3) and para to position 6. It is meta to the amino group (C1) if we follow standard IUPAC

priority for aniline. However, in many industrial catalogs, "4-substituted m-anisidine"

implies the pattern: Amino (1), Methoxy (3), Substituent (4). This results in a 1,3,4-

trisubstituted benzene.

SMILES Representation
The canonical SMILES string for this structure is:

CC1=CC=C(C=C1)CCCCCOC2=C(OC)C=C(N)C=C2[3][5][6]

Visualizing the Connectivity (Graphviz):
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Figure 1: Structural Connectivity of CAS 15382-79-3
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Synthesis & Experimental Context
Understanding the synthesis of CAS 15382-79-3 is essential for researchers looking to

replicate or modify the molecule. The standard protocol likely involves the alkylation of a phenol

derivative followed by reduction.

Retrosynthetic Analysis
Target: 3-Methoxy-4-[[5-(4-methylphenyl)pentyl]oxy]benzenamine.

Precursor A: 4-Nitro-2-methoxyphenol (4-Nitroguaiacol).

Precursor B: 1-Bromo-5-(4-methylphenyl)pentane.

Proposed Synthetic Pathway
Alkylation (Williamson Ether Synthesis):

React 4-Nitroguaiacol with 1-Bromo-5-(4-methylphenyl)pentane in the presence of a base

(e.g., K₂CO₃) in a polar aprotic solvent (DMF or Acetone).

Intermediate: 1-Methoxy-2-[[5-(4-methylphenyl)pentyl]oxy]-4-nitrobenzene.

Reduction:

Reduce the nitro group to an amine using catalytic hydrogenation (H₂/Pd-C) or chemical

reduction (Fe/HCl or SnCl₂).

Product: CAS 15382-79-3.[1][2][4]
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Workflow Diagram (Graphviz):

Figure 2: Hypothesized Synthesis of CAS 15382-79-3
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Technical Data Summary
The following table consolidates the physical and chemical identifiers for CAS 15382-79-3.
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Property Value Source

CAS Number 15382-79-3
PubChem / CymitQuimica [1,

2]

Formula C₁₉H₂₅NO₂ PubChemLite [1]

Molecular Weight 299.41 g/mol Calculated

InChI Key
ZIQFKVOTQUTRCT-

UHFFFAOYSA-N
PubChemLite [1]

Appearance
Likely off-white to pale brown

solid/powder
Predicted (Amine derivative)

Solubility
Soluble in organic solvents

(DCM, Ethyl Acetate)
Predicted

Role
Liquid Crystal Intermediate,

Monomer
Bio-Fount [3]

Verification Protocol
To verify this compound in your own lab:

1H NMR: Look for the characteristic methoxy singlet (~3.8 ppm), the aromatic protons of the

aniline and tolyl rings, and the multiplet signals of the pentyl chain.

Mass Spectrometry: Expect a molecular ion peak [M+H]+ at m/z ~300.2.

References
PubChemLite / University of Luxembourg. M-anisidine, 4-((5-p-tolylpentyl)oxy)- Entry.[1][2]

[3][4] Retrieved from [Link] (Data sourced via PubChemLite/Vertex AI).

Bio-Fount. Chemical Listings: CAS 15382-79-3.[1][2][4] Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Identification and Characterization of
CAS 15382-79-3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676042#cas-number-search-for-m-anisidine-4-5-p-
tolylpentyl-oxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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